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Compound of Interest

Compound Name: 3-iodo-9H-carbazole

Cat. No.: B187380 Get Quote

An In-depth Technical Guide to 3-iodo-9H-carbazole

Introduction
3-iodo-9H-carbazole is an aromatic heterocyclic organic compound that serves as a pivotal

building block in the synthesis of advanced functional materials and complex organic

molecules. Its structure, featuring a carbazole core with a reactive iodine substituent, makes it

a versatile precursor, particularly in the fields of organic electronics and medicinal chemistry.

The presence of the carbon-iodine bond allows for a wide range of post-synthesis modifications

through various cross-coupling reactions, enabling the fine-tuning of molecular properties for

specific applications. This guide provides a comprehensive overview of the structure,

properties, synthesis, and reactivity of 3-iodo-9H-carbazole for researchers, scientists, and

professionals in drug development and materials science.

Chemical Structure and Identifiers
The core of 3-iodo-9H-carbazole is a tricyclic system composed of two benzene rings fused to

a central nitrogen-containing five-membered ring. The iodine atom is substituted at the 3-

position of this carbazole framework.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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